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Compound of Interest

Compound Name: Quadramet

Cat. No.: B1238928

For researchers, scientists, and drug development professionals, the safe handling and
disposal of Quadramet (Samarium Sm-153 lexidronam), a therapeutic radiopharmaceutical,
are paramount. Adherence to strict protocols is essential to minimize radiation exposure to
personnel and the environment. This document provides a comprehensive guide to the
necessary personal protective equipment (PPE), handling procedures, and disposal plans for
Quadramet.

Radiation Safety and Shielding

Quadramet emits both beta particles and gamma photons.[1] Appropriate safety measures
must be taken to minimize radiation exposure to clinical personnel and others in the patient's
environment.[2][3][4] Adequate shielding is mandatory when handling Quadramet.[5]

Key Radiation Characteristics: Samarium-153 has a radioactive half-life of 46.3 hours (1.93
days).[5] The use of 1 mm of lead will decrease the external radiation exposure by a factor of
approximately 1,000.[1][2][3][4] Quadramet should be stored in a lead-shielded container and
kept frozen until use.[1][2][3][4]
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Parameter Value Reference
Radioactive Half-Life 46.3 hours (1.93 days) [5]
Primary Beta Emissions (Max

0.640, 0.710, 0.810 MeV [2][3]
Energy)
Average Beta Particle Energy 233 keV [2][3]
Principal Gamma Photon

103 keV [2](3]
Energy
Specific Gamma-Ray Constant  0.46 R/mCi-hr at 1 cm [2][3]1[4]
Half-Value Thickness of Lead

~0.10 mm [11121[31[4]

(Pb)

Personal Protective Equipment (PPE)

The use of appropriate PPE is a critical final barrier to exposure after all other control measures
have been implemented.[6]
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PPE Component Specification Rationale Reference
Two pairs of
chemotherapy-grade,
powder-free, To prevent skin
disposable gloves contact with the
Gloves (e.g., nitrile).[7] radioactive material. [718]
Impervious nitrile, Double gloving is
rubber, and latex recommended.[7][8]
gloves are
recommended.[8]
Disposable, lint-free, )
To protect clothing
long-sleeved gown ]
Gown and skin from [7]
made of a low- o
- _ contamination.
permeability fabric.
To protect against
Eye and Face Safety goggles and a splashes of the 6]
Protection face shield. radioactive material.
[6]
Generally not required
for routine handling in
a properly ventilated
area. An N-95 or N- To prevent inhalation
) ) 100 particle mask may  of airborne radioactive
Respiratory Protection o ) ) ) [6]
be sufficient for most particles, especially in
activities. A chemical the event of a spill.
cartridge-type
respirator is required
for large spills.[6]
] ) To prevent the spread
Disposable, slip- o
Shoe Covers of contamination [8]

resistant shoe covers.

outside the work area.

Quadramet Handling and Administration Workflow
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The following diagram outlines the key steps for the safe handling and administration of
Quadramet.

Quadramet Handling and Administration Workflow

Preparation

Receive and Store Quadramet
(Frozen at -10°C to -20°C in lead-shielded container)

Thaw at Room Temperature

Visually Inspect for Particulates

Assay Dose in a Dose Calibrator

Dose Ready

Administration

Verify Patient Identity and Dose

Administer via Slow Intravenous Injection
(over 1 minute)

Monitor Patient Post-Administration

Procedure Complete

Disposal and Decontamination

Segregate and Label all Radioactive Waste

Dispose of Waste According to Regulations Decontaminate all Surfaces and Equipment
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Quadramet Handling and Administration Workflow

Detailed Handling Protocols

Receipt and Storage:

» Quadramet is delivered frozen on dry ice and should be stored in a freezer at -10°C to -20°C
in its original lead-shielded packaging.[5][9][10]

» Storage of radiopharmaceuticals must comply with national regulations for radioactive
materials.[5][9]

Preparation for Administration:

Thawing: Allow the vial to thaw at room temperature before administration.[5][9][10] Do not
refreeze after thawing.[5][9] The product should be used within 6 hours of thawing.[9][10]

 Visual Inspection: Before use, visually inspect the solution for injection; it should be clear and
free of particles.[5][9][10] The operator should protect their eyes during this inspection.[5][9]

o Dose Measurement: The activity of the dose must be measured using a suitable radioactivity
calibration system, such as a dose calibrator, immediately before administration.[4][5][9][10]

o Aseptic Technique: All withdrawals and handling should be performed under aseptic
conditions.[5] The vial must never be opened.[5] Quadramet should not be diluted before
use.[5]

Administration Procedure:

» Patient Verification: Before administration, verify the correct dose and patient identification.

[51°]

o Patient Preparation: The patient should be encouraged to drink at least 500 mL of fluids
before the injection and to void as often as possible after the injection to minimize radiation
exposure to the bladder.[4][5][10]
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« Injection: Administer Quadramet by slow intravenous injection over a period of one minute
through an established intravenous line.[5] Paravenous injection must be avoided due to the
risk of local tissue necrosis.[5]

Post-Administration and Waste Disposal
Patient Precautions:

o For several hours following administration, radioactivity will be present in the patient's
excreted urine.[2]

o Patients should use a toilet rather than a urinal whenever possible and flush the toilet several
times after each use for at least 12 hours post-administration.[2][11]

¢ Spilled urine should be cleaned up completely, and hands should be washed thoroughly.[2]
[11]

« If blood or urine gets on clothing, the items should be washed separately or stored for 1-2
weeks to allow for radioactive decay.[2][11]

¢ Close contact with infants and pregnant women should be restricted for 48 hours after the
procedure.[5]

Waste Disposal Plan:

 All radioactive waste, including unused product, vials, syringes, and contaminated materials,
must be segregated and clearly labeled.[8]

» Disposal of radioactive waste must be in accordance with all applicable regional, national,
and local laws and regulations.[3][9]

e Quadramet may contain Europium-154 (Eu-154) with a long half-life, which should be
considered for the disposal of radioactive waste.[5]

Spill Management:

 In the event of a spill, immediately contact the site's Radiation Safety Officer.[8]
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o Spill prevention and response procedures should be in place.[8]

e Care should be taken to minimize radiation exposure during cleanup.[8]

» Dispose of all cleanup materials as radioactive waste in sealed, clearly labeled containers.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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